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Chemical Profile of Trivertal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trivertal

CAS No.: 27939-60-2

Cat. No.: S1897961

Property Description

IUPAC Name 2,4-dimethyl-3-cyclohexenecarboxaldehyde [1]
CAS Registry Number 68039-49-6 [1]

Empirical Formula CoH140 [1]

Molar Mass 138.21 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 196 °C [1]

Isomer Composition ~95% cis enantiomers, ~5% trans isomers [1]
Common Name 2,4-ivy carbaldehyde (in fragrance industry) [1]

Application in Research
The primary research interest in Trivertal is its role as a precursor in synthesizing specialized chemical
ligands.

¢ Role in Carbene Synthesis: Trivertal is used as a starting material to prepare stable cyclic (alkyl)
(amino)carbenes (CAACS) [1].
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e Catalytic Application: CAACs derived from compounds like Trivertal are used as ligands for
transition-metal catalysts (e.g., gold(l) catalysts). These catalysts can facilitate complex reactions like
the hydroamination of internal alkynes to synthesize quinoline derivatives [1].

The diagram below illustrates this research application workflow.
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(2,4-dimethyl-3-
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Safety and Handling

Trivertal requires careful handling according to Globally Harmonized System (GHS) classifications [1]:

Hazard
Category

GHS Classification

Hazard Statement

Flammability

Health Effects

Flammable liquids, category 4

Skin corrosion/irritation, category 2

Skin sensitization, category 1

Serious eye damage/eye irritation,
category 2A

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Trivertal [acs.org]

H227: Combustible liquid

H315: Causes skin irritation

H317: May cause an allergic skin
reaction

H319: Causes serious eye irritation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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